Cas no 146306-75-4 (Fmoc-allo-Thr-OH)

Fmoc-allo-Thr-OH is a protected derivative of allo-threonine, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus. This compound is widely used in solid-phase peptide synthesis (SPPS) due to its orthogonal protection strategy, which allows selective deprotection under mild basic conditions while preserving other side-chain functionalities. The allo-threonine configuration provides structural diversity in peptide design, enabling the study of stereochemical effects on biological activity. Fmoc-allo-Thr-OH exhibits high purity and stability, ensuring reliable performance in automated synthesis. Its compatibility with standard Fmoc-based protocols makes it a valuable building block for researchers developing peptides with tailored properties for pharmaceutical or biochemical applications.

Fmoc-allo-Thr-OH structure

Product Name:Fmoc-allo-Thr-OH

CAS No:146306-75-4

MF:C₁₉H₁₉NO₅

MW:341.35786

MDL:MFCD01318739

CID:136073

PubChem ID:6992528

Update Time:2025-06-08

Fmoc-allo-Thr-OH Chemical and Physical Properties

Names and Identifiers

- L-Allothreonine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- Fmoc-L-allo-threonine
- Fmoc-Thr-OH
- N-[(9-Fluorenylmethoxy)carbonyl]-L-allo-threonine
- FMOC-ALLO-THR-OH
- FMOC-THR(ALLO)-OH
- Fmoc-allo-L-Thr-OH
- FMOC-L-ALLO-THR-OH
- FMOC-ALLO-THREONINE
- N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-L-ALLO-THREONINE
- N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-ALLO-L-THREONINE
- 214852-48-9
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-allo-L-threonine (Fmoc-L-allo-Thr-OH)
- L-Allothreonine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- CS-0100980
- DA-53315
- (2S,3S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-HYDROXYBUTANOIC ACID
- (2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid
- HY-W048680
- AKOS015924204
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-allothreonine
- AC-26240
- 2D35DV9FL4
- (2S,3S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoic acid
- AS-69531
- 146306-75-4
- AC-17101
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-allothreonine
- EN300-650983
- MFCD01318739
- Fmoc-L-allo-threonine≥ 99% (HPLC)
- Fmoc-allo-Thr-OH
- MDL： MFCD01318739
- Inchi： InChI=1S/C19H19NO5/c1-11(21)17(18(22)23)20-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17,21H,10H2,1H3,(H,20,24)(H,22,23)/t11?,17-/m0/s1
- InChI Key： OYULCCKKLJPNPU-KLLZUTDZSA-N
- SMILES： CC(O)[C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)C(O)=O

Computed Properties

Exact Mass: 341.12600
Monoisotopic Mass: 341.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 474
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 95.9Å²

Experimental Properties

Density: 1.327
PSA: 95.86000
LogP: 2.75000

Fmoc-allo-Thr-OH Security Information

Storage Condition：Store in cold storage.

Fmoc-allo-Thr-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	222730-1g	Fmoc-allo-Thr-OH	146306-75-4	95%	1g	￡71.00	2022-03-01
Fluorochem	222730-5g	Fmoc-allo-Thr-OH	146306-75-4	95%	5g	￡248.00	2022-03-01
Fluorochem	222730-10g	Fmoc-allo-Thr-OH	146306-75-4	95%	10g	￡418.00	2022-03-01
Fluorochem	222730-25g	Fmoc-allo-Thr-OH	146306-75-4	95%	25g	￡853.00	2022-03-01
TRC	F594985-100mg	Fmoc-allo-Thr-OH	146306-75-4		100mg	$81.00	2023-05-18
TRC	F594985-250mg	Fmoc-allo-Thr-OH	146306-75-4		250mg	$155.00	2023-05-18
TRC	F594985-500mg	Fmoc-allo-Thr-OH	146306-75-4		500mg	$236.00	2023-05-18
TRC	F594985-1g	Fmoc-allo-Thr-OH	146306-75-4		1g	$333.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F43840-10g	(((9H-Fluoren-9-yl)methoxy)carbonyl)-L-allothreonine	146306-75-4	95%	10g	¥2309.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F43840-1g	(((9H-Fluoren-9-yl)methoxy)carbonyl)-L-allothreonine	146306-75-4	95%	1g	¥36.0	2023-09-07

Fmoc-allo-Thr-OH Suppliers

Amadis Chemical Company Limited

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(CAS:146306-75-4)Fmoc-allo-Thr-OH

Order Number:A1134235

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 22:36

Price ($):374.0

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:146306-75-4)FMOC-ALLO-THR-OH

Order Number:sfd9325

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

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